3,4-dichloro-N-ethylbenzenesulfonamide
Overview
Description
3,4-dichloro-N-ethylbenzenesulfonamide, also known as DCES, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. This compound belongs to the class of sulfonamides, which are widely used in medicinal chemistry and biochemistry.
Mechanism of Action
The mechanism of action of 3,4-dichloro-N-ethylbenzenesulfonamide is not fully understood, but it is believed to act by inhibiting the activity of enzymes that are involved in various biological processes. It has been shown to inhibit the activity of carbonic anhydrase, an enzyme that plays a role in the regulation of acid-base balance in the body.
Biochemical and Physiological Effects:
3,4-dichloro-N-ethylbenzenesulfonamide has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, and it has been shown to have antibacterial activity against a range of bacterial species. 3,4-dichloro-N-ethylbenzenesulfonamide has also been shown to have anti-inflammatory activity and to reduce the levels of certain inflammatory cytokines in the body.
Advantages and Limitations for Lab Experiments
3,4-dichloro-N-ethylbenzenesulfonamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it is stable under a range of conditions. It has also been shown to have low toxicity and to be well-tolerated in animal studies. However, 3,4-dichloro-N-ethylbenzenesulfonamide has some limitations, including its relatively low solubility in water and its potential to interact with other compounds in complex biological systems.
Future Directions
There are several potential future directions for research on 3,4-dichloro-N-ethylbenzenesulfonamide. One area of interest is the development of 3,4-dichloro-N-ethylbenzenesulfonamide-based drugs for the treatment of cancer and other diseases. Another area of interest is the use of 3,4-dichloro-N-ethylbenzenesulfonamide as a tool for studying the structure and function of proteins. Additionally, further research is needed to fully understand the mechanism of action of 3,4-dichloro-N-ethylbenzenesulfonamide and to explore its potential applications in other areas of research.
Synthesis Methods
3,4-dichloro-N-ethylbenzenesulfonamide can be synthesized by reacting 3,4-dichlorobenzene with ethylamine and sulfur dioxide. This reaction yields 3,4-dichloro-N-ethylbenzenesulfonamide as a white crystalline solid with a melting point of 134-136°C.
Scientific Research Applications
3,4-dichloro-N-ethylbenzenesulfonamide has been extensively studied for its potential applications in various fields of research. In medicinal chemistry, it has been investigated as a potential drug candidate for the treatment of cancer, bacterial infections, and other diseases. In biochemistry, 3,4-dichloro-N-ethylbenzenesulfonamide has been used as a tool for studying the structure and function of proteins.
properties
IUPAC Name |
3,4-dichloro-N-ethylbenzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Cl2NO2S/c1-2-11-14(12,13)6-3-4-7(9)8(10)5-6/h3-5,11H,2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RDFKDPZSAHFJGB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNS(=O)(=O)C1=CC(=C(C=C1)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Cl2NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00979308 |
Source
|
| Record name | 3,4-Dichloro-N-ethylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
254.13 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-Dichloro-n-ethylbenzenesulfonamide | |
CAS RN |
6326-17-6 |
Source
|
| Record name | NSC31193 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=31193 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3,4-Dichloro-N-ethylbenzene-1-sulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00979308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-amino-4-(5-bromo-2,4-dimethoxyphenyl)-5-oxo-4H,5H-pyrano[3,2-c]chromene-3-carbonitrile](/img/structure/B5129796.png)
![ethyl 3-(2-methylbenzyl)-1-[(5-propyl-3-isoxazolyl)carbonyl]-3-piperidinecarboxylate](/img/structure/B5129839.png)
![5-{[(1-isopropyl-4-piperidinyl)amino]carbonyl}-1-methyl-1H-pyrazole-4-carboxylic acid](/img/structure/B5129846.png)
![methyl 4-[2-(4-bromophenoxy)ethoxy]benzoate](/img/structure/B5129858.png)
![4-({3-[3-(trifluoromethyl)benzyl]-1,2,4-oxadiazol-5-yl}methyl)-2,3,4,5-tetrahydro-1,4-benzoxazepine](/img/structure/B5129884.png)
![N-cyclopropyl-4-methoxy-2-{[1-(4,4,4-trifluorobutyl)-4-piperidinyl]oxy}benzamide](/img/structure/B5129896.png)
![3-[5-(1,3-benzodioxol-5-yl)-1,3,4-oxadiazol-2-yl]-N-cyclopentylpropanamide](/img/structure/B5129898.png)
![1-{1-[(3-isobutyl-1-methyl-1H-pyrazol-5-yl)carbonyl]-3-piperidinyl}-4-(2-methylphenyl)piperazine](/img/structure/B5129900.png)